Cas no 2225153-13-7 (3-Hexamethyleneoxide boronic acid)

• Product Name: 3-Hexamethyleneoxide boronic acid
• CAS No: 2225153-13-7
• MF: C₆H₁₄B₂O₅
• MW: 187.79
• CID: 5143881
• PubChem ID: 168438159
• Update Time: 2025-11-01

3-Hexamethyleneoxide boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hexamethyleneoxide boronic acid
• 2225153-13-7
• (3-Oxohexane-1,6-diyl)diboronic acid

• Inchi： 1S/C6H14B2O5/c9-6(3-5-8(12)13)2-1-4-7(10)11/h10-13H,1-5H2
• InChI Key： LHIRBVVDXWSAOF-UHFFFAOYSA-N
• SMILES： C(B(O)O)CC(=O)CCCB(O)O

Computed Properties

• Exact Mass: 188.1027339g/mol
• Monoisotopic Mass: 188.1027339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų

Additional information on 3-Hexamethyleneoxide boronic acid

Introduction to 3-Hexamethyleneoxide boronic acid (CAS No: 2225153-13-7)

3-Hexamethyleneoxide boronic acid, with the chemical formula C₆H₁₃BO₃, is a significant compound in the field of organoboron chemistry. This boronic acid derivative has garnered considerable attention due to its versatile applications in pharmaceutical synthesis, material science, and catalysis. The compound’s unique structural properties, characterized by a hexamethylene backbone and a boronic acid functional group, make it a valuable intermediate in various chemical reactions. Its molecular structure facilitates strong interactions with other molecules, particularly through its boronic acid moiety, which is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis.

The CAS No: 2225153-13-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. This numerical code is essential for regulatory compliance, inventory management, and collaborative research efforts. The compound’s stability under standard conditions and its compatibility with a broad range of solvents enhance its utility in laboratory-scale preparations as well as large-scale industrial processes.

In recent years, the demand for high-purity boronic acids has surged due to their pivotal role in drug discovery and development. 3-Hexamethyleneoxide boronic acid has been increasingly utilized in the synthesis of biologically active molecules. Its incorporation into pharmacophores allows for the creation of novel compounds with enhanced binding affinity and selectivity. For instance, researchers have leveraged this compound to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The ability to precisely modify molecular structures using boronic acids has opened new avenues for therapeutic intervention.

The pharmaceutical industry has been particularly keen on exploring the potential of 3-Hexamethyleneoxide boronic acid in the development of small-molecule drugs. Boron-containing compounds have shown promise in various therapeutic areas, including oncology and infectious diseases. The boronic acid functional group’s ability to form stable complexes with other biomolecules has been exploited to design targeted therapies that minimize side effects while maximizing efficacy. Recent studies have highlighted its role in generating protease inhibitors and kinase inhibitors, which are critical for treating chronic conditions.

Beyond pharmaceuticals, 3-Hexamethyleneoxide boronic acid finds applications in advanced materials and nanotechnology. Its reactivity with silicon-based compounds has been utilized in the fabrication of organic-inorganic hybrid materials, which exhibit exceptional mechanical and thermal properties. These materials are being explored for use in electronics, coatings, and aerospace engineering. The compound’s compatibility with polymer chemistry also makes it a valuable tool for developing smart materials that can respond to environmental stimuli.

The synthesis of 3-Hexamethyleneoxide boronic acid typically involves multi-step organic transformations starting from commercially available precursors. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial purposes. Catalytic processes, particularly those employing palladium or copper catalysts, have been optimized to enhance the efficiency of reactions involving this boronic acid derivative.

Recent breakthroughs in green chemistry have also influenced the production of 3-Hexamethyleneoxide boronic acid. Researchers are increasingly adopting solvent-free conditions and microwave-assisted synthesis to reduce environmental impact while maintaining high reaction yields. These innovations align with global efforts to promote sustainable chemical practices.

The role of 3-Hexamethyleneoxide boronic acid in catalysis extends beyond cross-coupling reactions. It serves as a ligand in transition-metal-catalyzed transformations, facilitating diverse chemical processes such as hydrogenation and oxidation reactions. Its ability to stabilize metal centers enhances reaction efficiency and selectivity, making it indispensable in fine chemical synthesis.

In conclusion, 3-Hexamethyleneoxide boronic acid (CAS No: 2225153-13-7) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its contributions to pharmaceutical research, material science, and catalysis underscore its importance as a building block for innovative technologies. As scientific understanding advances, the applications of this compound are expected to expand further, driving progress in both academic research and industrial innovation.